Cas no 6635-65-0 (5-methyl-2-methylsulfanyl-4-oxo-1h-pyrimidine-6-carboxylic Acid)

• Product Name: 5-methyl-2-methylsulfanyl-4-oxo-1h-pyrimidine-6-carboxylic Acid
• CAS No: 6635-65-0
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 1709134
• PubChem ID: 135408589
• Update Time: 2025-04-21

5-methyl-2-methylsulfanyl-4-oxo-1h-pyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-methylsulfanyl-4-oxo-1H-pyrimidine-6-carboxylic acid
• 5-methyl-2-methylsulfanyl-6-oxo-1,6-dihydro-pyrimidine-4-carboxylic acid
• AC1N1TA4
• 5-Methyl-6H-pyrido&lt
• 4,3-b&gt
• carbazol-2-oxid
• 11-Desmethyl-ellipticin-N2-oxid
• 5-Methyl-6H-pyrido[4,3-b]carbazol-2-oxid
• NSC123437
• 5-Methyl-6-hydroxy-2-methylmercapto-4-carboxy-pyrimidin
• 5-Methyl-6H-pyrido< 4,3-b> carbazol-2-oxid
• DTXSID10984983
• AKOS040766751
• 6635-65-0
• 6-Hydroxy-5-methyl-2-(methylthio)pyrimidine-4-carboxylic acid
• 5-Methyl-2-(methylsulfanyl)-6-oxo-3,6-dihydro-4-pyrimidinecarboxylic acid
• DB-296547
• 4-pyrimidinecarboxylic acid, 1,6-dihydro-5-methyl-2-(methylthio)-6-oxo-
• SCHEMBL16963172
• ALBB-035532
• NSC-52297
• 5-Methyl-2-(methylthio)-6-oxo-3,6-dihydropyrimidine-4-carboxylic acid
• 6-Hydroxy-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
• NSC52297
• 5-methyl-2-methylsulfanyl-4-oxo-1h-pyrimidine-6-carboxylic Acid

• Inchi： 1S/C7H8N2O3S/c1-3-4(6(11)12)8-7(13-2)9-5(3)10/h1-2H3,(H,11,12)(H,8,9,10)
• InChI Key： OEDUUVOOXBVFTE-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C(=O)O)=C(C)C(N1)=O

Computed Properties

• Exact Mass: 200.02564
• Monoisotopic Mass: 200.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 354.2°C at 760 mmHg
• Flash Point: 168°C
• Refractive Index: 1.661
• PSA: 78.76
• LogP: 0.49840